Cas no 1539914-22-1 (4-bromo-2-2-(methylamino)ethylphenol)

• Product Name: 4-bromo-2-2-(methylamino)ethylphenol
• CAS No: 1539914-22-1
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6329622
• PubChem ID: 82619024
• Update Time: 2025-10-28

4-bromo-2-2-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-2-(methylamino)ethylphenol
• 1539914-22-1
• EN300-1924044
• 4-bromo-2-[2-(methylamino)ethyl]phenol

• Inchi： 1S/C9H12BrNO/c1-11-5-4-7-6-8(10)2-3-9(7)12/h2-3,6,11-12H,4-5H2,1H3
• InChI Key： UCAAHOSTGDGADM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCNC)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-bromo-2-2-(methylamino)ethylphenol

4-Bromo-2-(Methylamino)ethylphenol (CAS No. 1539914-22-1): An Overview of Its Structure, Properties, and Applications

4-Bromo-2-(methylamino)ethylphenol (CAS No. 1539914-22-1) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by a phenolic core with a bromine substituent at the 4-position and a 2-(methylamino)ethyl group at the 2-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for research and development.

The structure of 4-bromo-2-(methylamino)ethylphenol is particularly noteworthy. The phenolic hydroxyl group (-OH) at the 2-position provides the compound with potential antioxidant properties, while the bromine substituent at the 4-position can influence its reactivity and solubility. The presence of the 2-(methylamino)ethyl group introduces additional complexity, as it can participate in hydrogen bonding and other intermolecular interactions. This structural diversity makes 4-bromo-2-(methylamino)ethylphenol an interesting candidate for various chemical reactions and biological studies.

In terms of physical properties, 4-bromo-2-(methylamino)ethylphenol is a solid at room temperature with a melting point typically ranging from 70 to 80°C. It is moderately soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's solubility can be enhanced by adjusting the pH or using co-solvents, which is crucial for its application in biological assays and pharmaceutical formulations.

The chemical reactivity of 4-bromo-2-(methylamino)ethylphenol is influenced by its functional groups. The phenolic hydroxyl group can undergo substitution reactions, such as acylation or alkylation, to form derivatives with modified properties. The bromine substituent can be readily replaced through nucleophilic substitution reactions, making it a useful intermediate in synthetic pathways. Additionally, the amino group can participate in condensation reactions to form amides or imines, further expanding the range of possible derivatives.

Recent research has focused on the potential biological activities of 4-bromo-2-(methylamino)ethylphenol. Studies have shown that this compound exhibits significant antioxidant activity, which can be attributed to the phenolic hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Therefore, 4-bromo-2-(methylamino)ethylphenol may have therapeutic potential in these areas.

Beyond its antioxidant properties, 4-bromo-2-(methylamino)ethylphenol has also been investigated for its pharmacological effects. Preliminary studies suggest that it may have anti-inflammatory properties, which could be beneficial in treating inflammatory conditions such as arthritis and inflammatory bowel disease. Additionally, some research has explored its potential as an antiviral agent against certain viral infections. However, more extensive studies are needed to fully understand its mechanisms of action and therapeutic potential.

In the field of materials science, 4-bromo-2-(methylamino)ethylphenol has been used as a building block for the synthesis of advanced materials with unique properties. For example, it can be incorporated into polymers to enhance their thermal stability or mechanical strength. The compound's ability to form hydrogen bonds and participate in other intermolecular interactions makes it suitable for creating supramolecular assemblies with tailored functionalities.

The synthesis of 4-bromo-2-(methylamino)ethylphenol typically involves several steps. One common approach is to start with 4-bromophenol and introduce the 2-(methylamino)ethyl group through a series of reactions such as nucleophilic substitution and reductive amination. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, which is an important consideration for industrial applications.

From an environmental perspective, it is essential to evaluate the potential impacts of 4-bromo-2-(methylamino)ethylphenol on ecosystems. While there is limited data available on its environmental fate and toxicity, studies are ongoing to assess its biodegradability and ecotoxicological effects. Ensuring that the compound is used responsibly and disposed of safely is crucial for minimizing any adverse environmental impacts.

In conclusion, 4-bromo-2-(methylamino)ethylphenol (CAS No. 1539914-22-1) is a versatile compound with a unique chemical structure that offers promising applications in medicinal chemistry, materials science, and other fields. Its antioxidant properties, potential pharmacological effects, and ability to serve as a building block for advanced materials make it an exciting molecule for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific disciplines.